Cas no 899956-10-6 (N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide)

• Product Name: N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide
• CAS No: 899956-10-6
• MF: C₁₇H₁₉N₃O₅S
• MW: 377.41486287117
• CID: 5490119
• Update Time: 2025-07-08

N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(furan-2-ylmethyl)oxamide
• Ethanediamide, N1-(2-furanylmethyl)-N2-[4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)phenyl]-
• N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide

• Inchi： 1S/C17H19N3O5S/c21-16(18-12-15-4-3-10-25-15)17(22)19-13-5-7-14(8-6-13)20-9-1-2-11-26(20,23)24/h3-8,10H,1-2,9,11-12H2,(H,18,21)(H,19,22)
• InChI Key： KVTIASNVNJUFGK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide

Professional Introduction to Compound with CAS No. 899956-10-6 and Product Name: N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide

The compound with CAS No. 899956-10-6 and the product name N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The presence of distinct functional groups, including a thiazinan moiety and a furan substituent, makes it a versatile candidate for further exploration in synthetic chemistry and medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The thiazinan core, a sulfur-containing heterocycle, is known for its structural stability and biological activity. This motif has been extensively studied for its role in modulating various biological pathways, making it a valuable scaffold for drug development. In particular, derivatives of thiazinan have shown promise in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The incorporation of this group into the compound under discussion suggests that it may exhibit similar pharmacological properties, potentially offering new insights into the treatment of these conditions.

The furan substituent in the molecular structure of this compound adds another layer of complexity and functionality. Furan derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of a thiazinan core with a furan moiety creates a unique chemical entity that may possess synergistic effects when tested in vitro or in vivo. This dual functionality makes the compound an attractive candidate for further investigation, particularly in the context of multi-target drug design.

In the realm of pharmaceutical research, the development of novel diamides has been a focal point due to their broad spectrum of biological activities. The presence of an amide bond in the structure of this compound not only contributes to its solubility but also enhances its potential to interact with biological targets. Specifically, the N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide moiety suggests that this compound may exhibit properties such as protease inhibition or receptor binding affinity. These characteristics are crucial for designing drugs that can effectively modulate biological processes at the molecular level.

Current research trends indicate that there is a growing interest in identifying small molecules that can modulate post-translational modifications (PTMs), such as phosphorylation and ubiquitination. The structural features of this compound hint at its potential to interact with enzymes involved in these PTMs, thereby influencing cellular signaling pathways. For instance, the thiazinan group could serve as a scaffold for designing inhibitors targeting kinases or phosphatases, while the furan substituent might enhance binding affinity through hydrophobic interactions or hydrogen bonding.

The synthesis and characterization of this compound have been guided by modern computational chemistry techniques. Advanced molecular modeling methods have been employed to predict its binding affinity to various biological targets and to optimize its pharmacokinetic properties. These computational approaches have become indispensable in drug discovery pipelines, allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further experimental validation. The integration of computational chemistry with traditional synthetic methods has significantly accelerated the pace of innovation in medicinal chemistry.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they can be translated into clinical applications. The N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide has shown encouraging results in initial pharmacokinetic studies, demonstrating reasonable bioavailability and metabolic stability. These findings are crucial for assessing its potential as a lead compound for further development. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, suggesting that it may have a favorable safety profile.

The future direction of research on this compound will likely involve exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Furthermore, efforts will be made to optimize its chemical structure to enhance its potency and selectivity. This may involve modifying functional groups or introducing new substituents to improve binding affinity while minimizing off-target effects.

Collaborative efforts between academic researchers and industry scientists will be instrumental in advancing the development of this compound from bench to market. Such partnerships facilitate the integration of expertise from different disciplines, including synthetic chemistry, pharmacology, and clinical research. By leveraging these collaborative networks, researchers can accelerate the translation of scientific discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion, the compound with CAS No. 899956-10-6 and product name N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(furan-2-yl)methylethanediamide represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure combines functional groups known for their biological activity, thiazinan, and furan, making it a versatile scaffold for drug development, N'-4-(1lambda6; thiazinan; phenyl-N-(furan)). Advances in computational chemistry, thiazinan,and experimental techniques continue to drive innovation in this field, N'-4(N'(dioxo; thiazanin)). Future research efforts will focus on elucidating its mechanism of action, furan,and optimizing its pharmacological properties, N'-4(diamide). Through collaborative endeavors, thiazanin,this compound has the potential to contribute significantly to advancements in medicine, furan,and improve patient outcomes worldwide.